4-[[4-(Diethylamino)phenyl]-(4-diethylazaniumylidenecyclohexa-2,5-dien-1-ylidene)methyl]-3-sulfobenzenesulfonate

• CAS No.: 116-95-0
• Product Name: 4-[[4-(Diethylamino)phenyl]-(4-diethylazaniumylidenecyclohexa-2,5-dien-1-ylidene)methyl]-3-sulfobenzenesulfonate
• Molecular Formula: C27H31N2NaO6S2
• Molecular Weight: 544.7 g/mol
• IUPAC Name: 4-[[4-(diethylamino)phenyl]-(4-diethylazaniumylidenecyclohexa-2,5-dien-1-ylidene)methyl]-3-sulfobenzenesulfonate
• Standard InChI: InChI=1S/C27H32N2O6S2/c1-5-28(6-2)22-13-9-20(10-14-22)27(21-11-15-23(16-12-21)29(7-3)8-4)25-18-17-24(36(30,31)32)19-26(25)37(33,34)35/h9-19H,5-8H2,1-4H3,(H-,30,31,32,33,34,35)
• Standard InChIKey: IKHKJYWPWWBSFZ-UHFFFAOYSA-N
• SMILES: CCN(CC)C1=CC=C(C=C1)C(=C2C=CC(=[N+](CC)CC)C=C2)C3=C(C=C(C=C3)S(=O)(=O)[O-])S(=O)(=O)O
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)C(=C2C=CC(=[N+](CC)CC)C=C2)C3=C(C=C(C=C3)S(=O)(=O)[O-])S(=O)(=O)O
• Description: 4-{[4-(diethylamino)phenyl](2, 4-disulfophenyl)methylene}-N, N-diethyl-2, 5-cyclohexadien-1-iminium belongs to the class of organic compounds known as diphenylmethanes. Diphenylmethanes are compounds containing a diphenylmethane moiety, which consists of a methane wherein two hydrogen atoms are replaced by two phenyl groups. 4-{[4-(diethylamino)phenyl](2, 4-disulfophenyl)methylene}-N, N-diethyl-2, 5-cyclohexadien-1-iminium is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 4-{[4-(diethylamino)phenyl](2, 4-disulfophenyl)methylene}-N, N-diethyl-2, 5-cyclohexadien-1-iminium is primarily located in the membrane (predicted from logP).
• PubChem Compound: 101589
• Last Modified: Nov 11 2021